Cas no 2229659-83-8 (3-(3-bromo-5-methoxypyridin-4-yl)prop-2-enoic acid)

• Product Name: 3-(3-bromo-5-methoxypyridin-4-yl)prop-2-enoic acid
• CAS No: 2229659-83-8
• MF: C₉H₈BrNO₃
• MW: 258.06872177124
• CID: 6143772
• PubChem ID: 165669914
• Update Time: 2025-06-15

3-(3-bromo-5-methoxypyridin-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methoxypyridin-4-yl)prop-2-enoic acid
• EN300-1907061
• 2229659-83-8

• Inchi： 1S/C9H8BrNO3/c1-14-8-5-11-4-7(10)6(8)2-3-9(12)13/h2-5H,1H3,(H,12,13)/b3-2+
• InChI Key： XLEDOOLQMAZFKG-NSCUHMNNSA-N
• SMILES： BrC1=CN=CC(=C1/C=C/C(=O)O)OC

Computed Properties

• Exact Mass: 256.96876g/mol
• Monoisotopic Mass: 256.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.4Ų

Additional information on 3-(3-bromo-5-methoxypyridin-4-yl)prop-2-enoic acid

Comprehensive Overview of 3-(3-bromo-5-methoxypyridin-4-yl)prop-2-enoic acid (CAS No. 2229659-83-8)

3-(3-bromo-5-methoxypyridin-4-yl)prop-2-enoic acid (CAS No. 2229659-83-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyridine core and propenoic acid side chain, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a bromo substituent and a methoxy group, makes it particularly valuable for cross-coupling reactions and other advanced synthetic applications.

In recent years, the demand for 3-(3-bromo-5-methoxypyridin-4-yl)prop-2-enoic acid has surged due to its potential applications in drug discovery and development. Researchers are increasingly exploring its role in the design of small-molecule inhibitors targeting enzymes and receptors involved in diseases such as cancer and inflammation. The compound's ability to act as a pharmacophore has made it a focal point in the development of novel therapeutics, aligning with the growing trend of precision medicine and targeted therapy.

From a synthetic chemistry perspective, CAS No. 2229659-83-8 is often utilized in palladium-catalyzed reactions, including Suzuki-Miyaura and Heck couplings. These reactions are pivotal in constructing complex molecular architectures, which are essential for creating advanced materials and pharmaceuticals. The compound's bromine atom serves as an excellent leaving group, facilitating efficient functionalization of the pyridine ring. This property is particularly relevant in the context of green chemistry, where researchers strive to minimize waste and improve reaction efficiency.

The rise of artificial intelligence (AI) in chemical research has further amplified interest in compounds like 3-(3-bromo-5-methoxypyridin-4-yl)prop-2-enoic acid. AI-driven platforms are now being used to predict the compound's reactivity, solubility, and bioavailability, accelerating the drug discovery process. This synergy between computational chemistry and experimental synthesis is reshaping how scientists approach the design of new molecules, making CAS No. 2229659-83-8 a subject of ongoing investigation.

Another area where 3-(3-bromo-5-methoxypyridin-4-yl)prop-2-enoic acid shows promise is in the development of organic electronic materials. Its conjugated system and electron-rich pyridine ring make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. As the world shifts toward sustainable energy solutions, the demand for high-performance organic materials is expected to grow, positioning this compound as a potential key player in the field.

In conclusion, 3-(3-bromo-5-methoxypyridin-4-yl)prop-2-enoic acid (CAS No. 2229659-83-8) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features and reactivity profile make it a valuable tool for researchers aiming to address some of the most pressing challenges in modern science. As advancements in AI and green chemistry continue to evolve, the significance of this compound is likely to expand, solidifying its role in the future of chemical innovation.